Triiodomercurate(1-)

• CAS No.: 19964-11-5
• Molecular Formula: HgI3-
• Molecular Weight: 581.31 g/mol
• IUPAC Name: triiodomercury(1-)
• InChI: InChI=1S/Hg.3HI/h;3*1H/q+2;;;/p-3
• InChI Key: LAONQGCOACPRKC-UHFFFAOYSA-K
• SMILES: I[Hg-](I)I
• Related CAS: 22330-18-3 (potassium salt)
• Synonyms: mercuric triiodide; mercuric triiodide, barium salt (2:1); mercuric triiodide, cadmium salt (2:1); mercuric triiodide, cesium salt; mercuric triiodide, lithium salt; mercuric triiodide, potassium salt; mercuric triiodide, potassium salt, monohydrate; mercuric triiodide, rubidium salt; mercuric triiodide, sodium salt; triiodomercurate (2-), diammonium salt

Description

Triiodomercurate(1−) is an anionic complex with the formula $[HgI_3]^-$, where mercury exists in the +2 oxidation state. It is commonly found as the potassium salt (potassium triiodomercurate(1−), CAS 22330-18-3), which has historically been used as a topical antiseptic and disinfectant . The compound’s structure is derived from the coordination of three iodide ions around a central mercury(II) atom, forming a linear or trigonal planar geometry depending on the solvent and counterion .

Triiodomercurate(1−) is notable for its role in spectrophotometric analysis, where it forms ion-associate complexes with organic cations like iodonitrotetrazolium. These complexes exhibit high extraction efficiency, characterized by an extraction constant ($K_{ex}$) of $1.41 \times 10^4$ and an ion-association constant ($\beta$) of $9.43 \times 10^2$ . However, due to mercury’s toxicity, potassium triiodomercurate(1−) is listed as a banned substance in industrial materials under standards such as Toyota’s TMR SAS0126n and Green Procurement Guidelines .

Comparison with Similar Compounds

Comparison with Structurally Similar Mercury Complexes

Halide-Based Mercury Complexes

Tetrachloromercurate(2−) ($[HgCl_4]^{2-}$, CAS 20582-71-2)

• Structure : Tetrahedral coordination of four chloride ions around Hg(II).
• Applications : Used in analytical chemistry for sulfate determination via turbidimetry.
• Regulatory Status : Banned in industrial applications due to mercury content .
• Key Difference : The higher charge (−2) and smaller ionic radius of chloride compared to iodide result in lower extraction efficiency in solvent-based methods.

Triiodomercurate(1−) vs. Tetrachloromercurate(2−)

Property	Triiodomercurate(1−)	Tetrachloromercurate(2−)
Charge	−1	−2
Extraction Constant	$1.41 \times 10^4$	Not reported
Common Counterion	Potassium	Potassium/Sodium
Regulatory Status	Banned	Banned

Organomercury Compounds

Phenylmercury Salts (e.g., Phenylmercury Salicylate, CAS 28086-13-7)

• Structure : Mercury(II) covalently bonded to aromatic organic groups.
• Applications : Historically used as fungicides and preservatives.
• Toxicity : Highly toxic due to bioaccumulation; banned in most industrial applications .
• Key Difference: Organomercury compounds exhibit higher lipid solubility, leading to greater bioaccumulation compared to triiodomercurate(1−).

Cation-Modified Triiodomercurate Salts

Tetramethylammonium Triiodomercurate ($N(CH3)4[HgI_3]$)

• Structure : Same $[HgI_3]^-$ anion but with a tetramethylammonium cation.
• Applications : Studied for dielectric properties in materials science .
• Key Difference : The bulky tetramethylammonium cation reduces solubility in polar solvents compared to potassium triiodomercurate(1−).

Functional and Analytical Comparisons

Extraction Efficiency

Triiodomercurate(1−) forms stable ion pairs with organic cations (e.g., iodonitrotetrazolium), enabling its use in mercury quantification at trace levels (10$^{-5}$%). The extraction constant ($K_{ex} = 1.41 \times 10^4$) surpasses that of dithizone-based methods, offering lower relative standard deviation (<1%) . In contrast, chloromercurate complexes are less efficient due to weaker ion-association tendencies.

Stability and Reactivity

• Thermal Stability : Triiodomercurate(1−) decomposes at elevated temperatures, releasing toxic mercury vapors.
• Chemical Stability : More resistant to hydrolysis than nitro-containing mercury complexes (e.g., $o$-nitrodiphenylbromonium triiodomercurate) .

Regulatory and Environmental Considerations

Triiodomercurate(1−) and analogous mercury compounds are heavily regulated. For example:

• Potassium Triiodomercurate(1−) : Banned under Toyota’s manufacturing standards due to mercury’s environmental persistence .
• Mercury Acetylides (CAS 68833-55-6): Prohibited due to explosive reactivity .